Cas no 150443-35-9 (Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester)

Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester structure

150443-35-9 structure

Product Name:Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester

CAS No:150443-35-9

Molecular Formula:C₄H₇O₃F₃SiS

Molecular Weight:220.242

CID:3791382

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Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester Properties

Names and Identifiers

- Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester

Methanesulfonic acid, trifluoro-, ethenylmethylsilyl ester Related Literature

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Dadi Sveinbjörnsson,Didier Blanchard,Jens K. Nørskov,Tejs Vegge Energy Environ. Sci., 2010,3, 448-456
3. Nitration of iron corrolates: further evidence for non-innocence of the corrole ligand†

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4. Entrapment of a pyridine derivative within a copper–palladium alloy: a bifunctional catalyst for electrochemical reduction of CO2 to alcohols with excellent selectivity and reusability†

Heng-Pan Yang,Sen Qin,Ying-Na Yue,Li Liu,Huan Wang,Jia-Xing Lu Catal. Sci. Technol., 2016,6, 6490-6494
5. A 3D porous hetero-metal compound with helical channels†

Hai-Yang Liu,Zhen-Jie Zhang,Wei Shi,Bin Zhao,Peng Cheng,Dai-Zheng Liao,Shi-Ping Yan Dalton Trans., 2009, 4416-4419
6. Comparison of Palladium Chemical Modifiers for the Determination of Selenium in Plasma by Zeeman-effect Background Corrected Electrothermal Atomic Absorption Spectrometry

J. Anal. At. Spectrom., 1997,12, 465-470
7. Synthesis and characterization of guanidinate tin(ii) complexes for ring-opening polymerization of cyclic esters†

Phonpimon Wongmahasirikun Dalton Trans., 2020,49, 8460-8471
8. Screening and authentication of herbal formulations based on microextraction-assisted voltammetry of microparticles†

Mariele Martini,Leandro Machado de Carvalho,Adela Blasco-Blasco,Antonio Doménech-Carbó Anal. Methods, 2015,7, 5740-5747
9. Plasma profiling-time of flight mass spectrometry: considerations to exploit its analytical performance for materials characterization†

Rocío Muñiz,Lara Lobo,Beatriz Fernández,Rosario Pereiro J. Anal. At. Spectrom., 2019,34, 702-707
10. Mechanistic insight from activation parameters for the reaction between co-enzyme B12 and cyanide: further evidence that heterolytic Co–C bond cleavage is solvent-assisted†

Mohamed S. A. Hamza,Andrew G. Cregan,Nicola E. Brasch,Rudi van Eldik Dalton Trans., 2003, 596-602

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